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Compound of Interest

Compound Name: Chloralose

Cat. No.: B1664795

Essential Safety Protocols for Handling Chloralose

Chloralose is a toxic chemical that requires stringent safety measures to prevent exposure and
ensure a safe laboratory environment. It is classified as toxic if swallowed and harmful if
inhaled, primarily affecting the central nervous system.[1][2] Adherence to the following
operational, emergency, and disposal plans is critical for researchers, scientists, and drug
development professionals.

Hazard Identification and Summary

Alpha-chloralose presents several health hazards through various exposure routes. It is
known to be toxic upon inhalation and ingestion and can cause irritation to the skin and eyes.
[3] A primary toxicological effect is its impact on the central nervous system, which can lead to
a dangerous decrease in body temperature.[3]
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Hazard Class Description Citations

Toxic if swallowed. May cause
central nervous system

Acute Oral Toxicity depression, convulsions, and [1112114]
potentially fatal respiratory

failure.

Harmful if inhaled. Dust may
Acute Inhalation Toxicity cause respiratory tract irritation  [1][3][4]

and systemic toxic effects.

May cause irritation upon
contact with skin and eyes.

Skin & Eye lrritation Can potentially be absorbed [31[4]
through the skin in harmful

amounts.

Primarily affects the central
o nervous system (CNS),
Target Organ Toxicity ) ) [1][2]13]
causing narcotic effects and a

fall in body temperature.

Personal Protective Equipment (PPE)

The use of appropriate PPE is the most critical line of defense against chloralose exposure. All
personnel must be trained in the proper use and maintenance of their equipment.
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PPE Category

Specification

Best Practices &
Guidelines

Respiratory Protection

Approved respiratory
protective equipment (e.g.,
N95 or higher-rated dust
mask). For fire-fighting or large
spills, a self-contained
breathing apparatus (SCBA) is

required.

Always use in a well-ventilated
area, preferably within a
chemical fume hood, to
minimize dust inhalation.[1][4]
Ensure a proper fit for the

respirator.

Eye & Face Protection

Chemical safety goggles with
side protection (conforming to
OSHA 29 CFR 1910.133 or
European Standard EN166).

A face shield may be worn in
addition to goggles for
maximum protection against
splashes when handling
solutions or large quantities of
powder.[5][6]

Hand Protection

Chemical-resistant gloves such
as synthetic rubber, PVC, or
Butyl caoutchouc (butyl
rubber).

Wash gloves thoroughly before
removal.[3] Dispose of single-
use gloves after handling.
Wash hands and exposed skin

thoroughly after work.[3][4]

Body Protection

A protective coverall or lab
coat. For mixing concentrates
or cleaning up large spills, a
chemical-resistant apron is

recommended.

Remove any contaminated

clothing immediately.[3] Wash
protective clothing thoroughly
after use, especially the inside

of gloves.[3]

Operational Plan: Safe Handling and Disposal

A systematic approach to handling and disposal is essential to minimize risk.

Handling and Storage Procedures

» Ventilation: Always handle chloralose powder in a well-ventilated area, with a chemical fume

hood being the preferred engineering control.[1]
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e Minimize Dust: Take care to minimize the generation of dust during weighing and transfer.[4]

[7]

e Hygiene: Do not eat, drink, or smoke in areas where chloralose is handled.[3][7] Wash
hands thoroughly after completing work and before leaving the laboratory.[3]

o Storage: Keep containers tightly closed in a dry, well-ventilated, and secure area.[1][7] The
storage location should be locked to restrict access.[2]

Disposal Plan

o Waste Collection: All chloralose waste, including contaminated PPE and absorbent
materials, must be collected in a clearly labeled, sealed container for hazardous waste.[3][5]

o Regulatory Compliance: Waste disposal must be handled in strict accordance with all
applicable local, state, and federal regulations.[5] Consult with your institution's
environmental health and safety department or a licensed waste disposal company.

» Prohibited Disposal: Do not flush chloralose down the drain or dispose of it in the regular
trash.[1] Do not re-use empty containers for any other purpose.[3]

Emergency Procedures

Immediate and correct response to an exposure or spill is crucial.

Spill Response Workflow

The following diagram outlines the logical steps for responding to a chloralose spill.
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Caption: Workflow for handling small and large chloralose spills.
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First Aid for Exposure

In any case of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) to the responding medical personnel.[1][4]

Exposure Route Immediate First Aid Action

Move the exposed person to fresh air at once.[4]
) [8] If breathing has stopped or is difficult,
Inhalation ) o o
provide artificial respiration or oxygen.[4][8] Call

for immediate medical assistance.[3]

Immediately remove all contaminated clothing.
Skin Contact [31[9] Flush the affected skin with plenty of water
for at least 15 minutes.[4][10]

Immediately flush eyes with plenty of water for
Eye Contact at least 15 minutes, holding the eyelids open to

ensure thorough rinsing.[4][10]

Do NOT induce vomiting.[1] If the person is
conscious and alert, rinse their mouth and have

Ingestion them drink 2-4 cupfuls of water or milk.[4] Call a
physician or poison control center immediately.
[1][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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